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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764

Despite a comprehensive search of available scientific literature and supplier databases, there
is no evidence to suggest that Acid Red 119 is utilized as a cytoplasmic counterstain in
biological research, including histology, immunohistochemistry, or drug development. The
primary applications for this dye appear to be in the textile, leather, and paper industries.

Researchers, scientists, and drug development professionals seeking a cytoplasmic
counterstain will need to consider established and validated alternatives. Acid Red 119, a
double azo dye, is primarily documented for its properties in dyeing materials such as wool,
polyamide, and silk.[1][2] Its chemical and physical properties, including its solubility in water
and lightfastness, are well-characterized for industrial purposes.[3][4][5] However, its
interaction with biological tissues and its suitability for microscopic visualization in a research
setting have not been described in the reviewed literature.

Established Alternatives for Cytoplasmic
Counterstaining

For researchers in need of a red cytoplasmic counterstain, several well-documented options
are available. The choice of counterstain often depends on the primary stain used and the
specific cellular components to be visualized. Commonly used red counterstains include:

e Eosin: One of the most common counterstains in histology, used in the hematoxylin and
eosin (H&E) stain. It stains the cytoplasm and extracellular matrix in varying shades of pink
and red.
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» Nuclear Fast Red (Kernechtrot): Provides a red to pink staining of nuclei and can also lightly
stain the cytoplasm. It is often used as a counterstain in immunohistochemistry and in-situ
hybridization.

o Neutral Red: A supravital stain that can be used to stain the cytoplasm of living cells red. It is
also used as a nuclear and cytoplasmic counterstain in some histological preparations.

o Safranin: Commonly used in microbiology for the Gram stain, it can also be used as a red
counterstain in some histological protocols, particularly for cartilage and mucin.

General Principles of Cytoplasmic Counterstaining

The fundamental principle behind cytoplasmic counterstaining involves the use of an anionic
(acidic) dye that binds to cationic (basic) components within the cytoplasm, such as proteins.
This provides a contrasting color to the nuclear stain (typically a blue or purple hematoxylin),
allowing for clear differentiation of cellular compartments. The selection of a suitable
counterstain and the optimization of the staining protocol are critical for achieving high-quality,
reproducible results.

A generalized workflow for immunohistochemistry, which often includes a counterstaining step,
is outlined below.

A generalized workflow for an immunohistochemistry experiment.

In conclusion, while Acid Red 119 is a well-characterized red dye for industrial applications, it
is not a recognized or documented cytoplasmic counterstain for research purposes. Scientists
and professionals in drug development should refer to established histological and
immunohistochemical protocols and utilize validated counterstains to ensure the accuracy and
reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. China Acid Red 119 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM
[colorbloomdyes.com]

o 2. worlddyevariety.com [worlddyevariety.com]

o 3. krishnadyes.net [krishnadyes.net]

e 4. Acid Red 119 Manufacturer in Mumbai, Acid Red 119 Exporter [dyestuff.co.in]
e 5. colorantsgroup.com [colorantsgroup.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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